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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107 Get Quote

Introduction

Solasonine is a glycoalkaloid naturally found in plants of the Solanaceae family, such as

Solanum nigrum.[1] It has garnered significant attention from the scientific community for its

potential therapeutic applications, particularly in oncology.[2] Numerous studies have

demonstrated that solasonine can suppress tumor growth by inducing apoptosis (programmed

cell death), inhibiting proliferation, and activating ferroptosis.[1][3][4] Its mechanism of action

often involves the disruption of cell membrane integrity and modulation of key signaling

pathways, including the PI3K/Akt, MAPK, and Bcl-2/Bax/caspase-3 pathways.[1][3]

These application notes provide a comprehensive overview and detailed protocols for the

preparation, evaluation, and mechanistic investigation of a solasonine-based topical

formulation intended for research purposes. The primary focus is on applications related to skin

disorders, such as non-melanoma skin cancers, where topical delivery offers a targeted

therapeutic approach.[5]

Physicochemical Properties of Solasonine
A thorough understanding of solasonine's properties is essential for successful formulation

development.
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Property Value Source(s)

Chemical Formula C₄₅H₇₃NO₁₆ [1]

Molar Mass 884.070 g·mol⁻¹ [1]

CAS Number 19121-58-5 [1]

Appearance Powder [6]

Solubility

DMSO: 45 mg/mL (50.9 mM).

Soluble in hot ethanol and hot

dioxane; slightly soluble in hot

water.

[6][7]

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 1 year. Keep

away from direct sunlight and

moisture.

[6]

Section 1: Formulation Protocol
This section details the preparation of a 0.5% w/w solasonine topical gel. This formulation is

based on methodologies described for creating stable and effective topical delivery systems for

glycoalkaloids.[5][8]
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Component Function % w/w

Solasonine
Active Pharmaceutical

Ingredient (API)
0.5%

Propylene Glycol
Solvent / Penetration

Enhancer
5.0%

Monoolein Penetration Enhancer 5.0%

Hydroxyethyl Cellulose Gelling Agent 2.0%

Methylparaben Preservative 0.1%

Purified Water Vehicle 87.4%

Triethanolamine pH Adjuster q.s. to pH 6.5

Equipment and Materials
Analytical balance

Magnetic stirrer with heating plate

Beakers and graduated cylinders

pH meter

Homogenizer (optional, for improved uniformity)

Spatulas and weighing paper
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Formulation Preparation Workflow

1. Prepare Aqueous Phase
Disperse Hydroxyethyl Cellulose in

purified water with stirring.

2. Prepare Active Phase
Dissolve Solasonine, Methylparaben

in Propylene Glycol & Monoolein with gentle heat.

3. Combine Phases
Slowly add Active Phase to

Aqueous Phase under continuous stirring.

4. Homogenize
Mix until a uniform gel is formed.

Use a homogenizer for a finer dispersion.

5. pH Adjustment
Adjust pH to 6.5 using Triethanolamine.

6. Final Product
Store in an airtight container

at controlled room temperature.
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Overall Research Workflow

1. Formulation
Prepare Solasonine

Topical Gel

2. Physicochemical Tests
(Appearance, pH, Viscosity)

3. In Vitro Permeation
(IVPT using Franz Cells)

4. In Vitro Efficacy
(MTT Assay on Cancer Cells)

6. Data Analysis
(Calculate Flux, IC50, Protein Expression)

5. Mechanism of Action
(Apoptosis via Western Blot)

7. Conclusion
Evaluate Formulation Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1682107?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682107?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Solasonine - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. Solasonine Induces Apoptosis and Inhibits Proliferation of Bladder Cancer Cells by
Suppressing NRP1 Expression - PMC [pmc.ncbi.nlm.nih.gov]

4. Solasonine Suppresses the Proliferation of Acute Monocytic Leukemia Through the
Activation of the AMPK/FOXO3A Axis - PMC [pmc.ncbi.nlm.nih.gov]

5. In vitro and in vivo evaluation of the delivery of topical formulations containing
glycoalkaloids of Solanum lycocarpum fruits - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Solasonine | TargetMol [targetmol.com]

7. SOLASONINE | 19121-58-5 [chemicalbook.com]

8. Preparation of Ointments, Pastes, Creams and Gels | Pharmaguideline
[pharmaguideline.com]

To cite this document: BenchChem. [Application Notes: Solasonine Formulation for Topical
Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682107#solasonine-formulation-for-topical-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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